Ethyl 2-(methylthio)oxazole-4-carboxylate
Overview
Description
Ethyl 2-(methylthio)oxazole-4-carboxylate is a chemical compound . It is available for purchase for pharmaceutical testing .
Physical And Chemical Properties Analysis
Ethyl 2-(methylthio)oxazole-4-carboxylate’s physical and chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight can be found on chemical databases .Scientific Research Applications
Chemical Synthesis and Modification
Ethyl 2-(methylthio)oxazole-4-carboxylate derivatives have been extensively studied for their applications in chemical synthesis. The derivative Ethyl 2-amino-4-methylthiazole-5-carboxylate, for example, has shown significance in synthetic chemistry, particularly in the creation of antimicrobial agents. These derivatives have been synthesized using readily available materials and confirmed by various spectral techniques. Their antimicrobial activities have been tested against a range of bacterial and fungal strains, showcasing their potential in medical and pharmaceutical research (Desai, Bhatt, & Joshi, 2019).
Chemical Reactions and Catalysis
Ethyl 2-(methylthio)oxazole-4-carboxylate plays a pivotal role in various chemical reactions, particularly in palladium-catalyzed alkenylation, benzylation, and alkylation processes. These processes have been utilized to modify ethyl oxazole-4-carboxylate with alkenyl-, benzyl-, allyl-, and alkyl halides, demonstrating the compound's versatility and potential in organic synthesis (Verrier, Hoarau, & Marsais, 2009).
Intermediates in Synthesis
Ethyl 2-(methylthio)oxazole-4-carboxylate serves as a versatile intermediate for synthesizing various substituted oxazoles. The use of ethyl 2-chlorooxazole-4-carboxylate, for example, has been instrumental in the synthesis of variously substituted oxazoles through a sequence of regiocontrolled halogenation and palladium-catalyzed coupling reactions, highlighting the compound's utility in complex organic synthesis (Hodgetts & Kershaw, 2002).
Fluorescent Probing and Detection
Ethyl 2-(methylthio)oxazole-4-carboxylate derivatives have also found applications in the field of fluorescent probing and detection. Specifically, ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate has been designed as a colorimetric and ratiometric fluorescent probe, capable of rapidly, sensitively, and selectively detecting biothiols in physiological media. The ability to detect biothiols like cysteine, homocysteine, and glutathione highlights the compound's potential applications in analytical chemistry and diagnostics (Wang et al., 2017).
Safety And Hazards
properties
IUPAC Name |
ethyl 2-methylsulfanyl-1,3-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c1-3-10-6(9)5-4-11-7(8-5)12-2/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIAOPCKKDPZCTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC(=N1)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(methylthio)oxazole-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(Formylamino)phenoxy]-N-methyl-2-pyridinecarboxamide](/img/structure/B1445890.png)
